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Compound of Interest
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Cat. No.: B13841296 Get Quote

An In-depth Technical Guide on the Deuterated Analogue of the Herbicide Asulam

This guide provides a comprehensive overview of Asulam-d3, a deuterated form of the

herbicide Asulam. It is intended for researchers, scientists, and professionals in drug

development and analytical chemistry who utilize stable isotope-labeled compounds. This

document details its chemical properties, and applications, and provides a representative

experimental protocol for its use as an internal standard.

Introduction to Asulam and Asulam-d3
Asulam is a selective systemic herbicide belonging to the carbamate chemical class.[1][2] It is

primarily used to control the growth of bracken and docks in agriculture and horticulture.[3][4]

The mode of action of Asulam involves the inhibition of dihydropteroate synthase, an enzyme

essential for folic acid biosynthesis in susceptible plants.[2]

Asulam-d3 is a stable isotope-labeled analogue of Asulam.[5] In this molecule, three hydrogen

atoms on the methoxy group have been replaced with deuterium atoms.[6] This isotopic

substitution results in a molecule that is chemically identical to Asulam in its reactivity but has a

higher molecular weight. This property makes Asulam-d3 an ideal internal standard for

quantitative analytical methods, particularly in mass spectrometry-based assays.[5] The use of

deuterated standards like Asulam-d3 is a common practice in pharmacokinetic studies and

residue analysis to improve the accuracy and precision of quantification.[5]
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The chemical name for Asulam is methyl N-(4-aminophenyl)sulfonylcarbamate.[1][2] The

deuteration in Asulam-d3 occurs at the methyl ester group, leading to the chemical name

trideuteriomethyl N-(4-aminophenyl)sulfonylcarbamate.[6]

The key quantitative properties of Asulam and Asulam-d3 are summarized in the table below

for easy comparison.

Property Asulam Asulam-d3

Alternate Names

Methyl N-(4-

aminophenylsulfonyl)carbamat

e[7]

Asulam-d3 (methoxy-d3),

Methyl-d3 (4-

aminophenylsulfonyl)carbamat

e[6]

CAS Number 3337-71-1[1][7] 3337-71-1 (unlabelled)[6][8]

Molecular Formula C₈H₁₀N₂O₄S[3][7] C₈D₃H₇N₂O₄S[6]

Molecular Weight 230.24 g/mol [1][7] 233.2595 g/mol [6]

SMILES
COC(=O)NS(=O)

(=O)C1=CC=C(C=C1)N[2]

[2H]C([2H])

([2H])OC(=O)NS(=O)

(=O)c1ccc(N)cc1[6]

Experimental Protocol: Quantification of Asulam
using LC-MS/MS with Asulam-d3 as an Internal
Standard
This section outlines a general methodology for the quantification of Asulam in a sample matrix

(e.g., soil, water, or biological fluid) using liquid chromatography-tandem mass spectrometry

(LC-MS/MS) with Asulam-d3 as an internal standard.

3.1. Materials and Reagents

Asulam analytical standard

Asulam-d3 internal standard
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LC-MS grade acetonitrile, methanol, and water

Formic acid

Sample matrix

Solid-phase extraction (SPE) cartridges (if sample cleanup is required)

3.2. Standard Preparation

Prepare a stock solution of Asulam (e.g., 1 mg/mL) in a suitable solvent like methanol.

Prepare a stock solution of Asulam-d3 (e.g., 1 mg/mL) in the same solvent.

Prepare a series of working standard solutions of Asulam by serially diluting the stock

solution to create a calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

Prepare an internal standard working solution of Asulam-d3 at a fixed concentration (e.g.,

100 ng/mL).

3.3. Sample Preparation

To a known volume or weight of the sample, add a precise volume of the Asulam-d3 internal

standard working solution.

Perform sample extraction. This may involve liquid-liquid extraction or solid-phase extraction

depending on the complexity of the matrix.

Evaporate the extracted solvent and reconstitute the residue in a suitable injection solvent

(e.g., 50:50 acetonitrile:water).

3.4. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A suitable reversed-phase column (e.g., C18).
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Mobile Phase: A gradient of mobile phase A (e.g., water with 0.1% formic acid) and mobile

phase B (e.g., acetonitrile with 0.1% formic acid).

Flow Rate: A typical flow rate for analytical LC.

Injection Volume: A small, precise volume of the prepared sample.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode, to be

optimized for Asulam.

Multiple Reaction Monitoring (MRM): Monitor at least two specific precursor-to-product ion

transitions for both Asulam and Asulam-d3. The transitions for Asulam-d3 will be shifted

by +3 m/z due to the deuterium labeling.

3.5. Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of Asulam to the peak area

of Asulam-d3 against the concentration of the Asulam standards.

Determine the concentration of Asulam in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Visualizations
Caption: Chemical structures of Asulam and its deuterated analogue, Asulam-d3.
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Caption: A generalized workflow for the quantification of Asulam using Asulam-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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